Cas no 261-06-3 (Pyrimido[5,4-b]quinoline(8CI,9CI))

• Product name: Pyrimido[5,4-b]quinoline(8CI,9CI)
• CAS No: 261-06-3
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 279400
• PubChem ID: 53696860

Pyrimido[5,4-b]quinoline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-b]quinoline(8CI,9CI)
• 1,3,10-Triazaanthracene
• pyrimido[5,4-b]quinoline
• DTXSID10706026
• 261-06-3
• SCHEMBL20657080

• Inchi： InChI=1S/C11H7N3/c1-2-4-9-8(3-1)5-10-11(14-9)6-12-7-13-10/h1-7H
• InChI Key： BREADKIWRGJCQJ-UHFFFAOYSA-N
• SMILES： C1C=CC2N=C3C=NC=NC3=CC=2C=1

Computed Properties

• Exact Mass: 181.06411
• Monoisotopic Mass: 181.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 38.67